Cas no 130838-00-5 (1-Naphthalenemethanol,8-(benzoyloxy)- decahydro-5-[(3E)-5-hydroxy-3-methyl-3- pentenyl]-1,4a-dimethyl-6-methylene-,(1R,- 4aR,5S,8R,8aR)-)

• Product Name: 1-Naphthalenemethanol,8-(benzoyloxy)- decahydro-5-[(3E)-5-hydroxy-3-methyl-3- pentenyl]-1,4a-dimethyl-6-methylene-,(1R,- 4aR,5S,8R,8aR)-
• CAS No: 130838-00-5
• MF: C₂₇H₃₈O₄
• MW: 426.588228702545
• CID: 837238
• PubChem ID: 133561847
• Update Time: 2025-04-19

1-Naphthalenemethanol,8-(benzoyloxy)- decahydro-5-[(3E)-5-hydroxy-3-methyl-3- pentenyl]-1,4a-dimethyl-6-methylene-,(1R,- 4aR,5S,8R,8aR)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanol,8-(benzoyloxy)- decahydro-5-[(3E)-5-hydroxy-3-methyl-3- pentenyl]-1,4a-dimethyl-6-methylene-,(1R,- 4aR,5S,8R,8aR)-
• Scoparinol
• (1R,4S,4aR,8R,8aR)-8-(Hydroxymethyl)-4-[(3E)-5-hydroxy-3-methyl-3 -penten-1-yl]-4a,8-dimethyl-3-methylenedecahydro-1-naphthalenyl b enzoate
• 1-Naphthalenemethanol,8-(benzoyloxy)- decahydro-5-[(3E)-5-hydroxy-3-methyl-3- pentenyl]-1,4a-d...
• 1-Naphthalenemethanol,8-(benzoyloxy)- decahydro-5-[(3E)-5-hydroxy-3-methyl-3- pentenyl]-1,4a-dimethyl-6-methylene-,(1R,- 4aR,
• Scopadiol
• [ "Scopadiol" ]
• Scoparil
• HY-N1253
• CS-0016656
• FS-10294
• [(1R,4S,4aR,8R,8aR)-8-(hydroxymethyl)-4-[(E)-5-hydroxy-3-methylpent-3-enyl]-4a,8-dimethyl-3-methylidene-2,4,5,6,7,8a-hexahydro-1H-naphthalen-1-yl] benzoate
• AKOS040762318
• 130838-00-5
• DA-67490

• Inchi： 1S/C27H38O4/c1-19(13-16-28)11-12-22-20(2)17-23(31-25(30)21-9-6-5-7-10-21)24-26(3,18-29)14-8-15-27(22,24)4/h5-7,9-10,13,22-24,28-29H,2,8,11-12,14-18H2,1,3-4H3/b19-13+/t22-,23+,24-,26-,27+/m0/s1
• InChI Key： WGSYIFPPMZUQAN-IZCLTQQPSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@@H]1CC(=C)[C@H](CC/C(=C/CO)/C)[C@@]2(C)CCC[C@@](C)(CO)[C@@H]21

Computed Properties

• Exact Mass: 426.27700
• Monoisotopic Mass: 426.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 544.3±30.0 °C at 760 mmHg
• Flash Point: 173.8±18.1 °C
• PSA: 66.76000
• LogP: 5.31190
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-Naphthalenemethanol,8-(benzoyloxy)- decahydro-5-[(3E)-5-hydroxy-3-methyl-3- pentenyl]-1,4a-dimethyl-6-methylene-,(1R,- 4aR,5S,8R,8aR)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids